Cas no 1004991-91-6 (4-Chloro-1H-pyrazolo3,4-d-pyrimidine-3-carbonitrile)

• Product Name: 4-Chloro-1H-pyrazolo3,4-d-pyrimidine-3-carbonitrile
• CAS No: 1004991-91-6
• MF: C₆H₂ClN₅
• MW: 179.566578388214
• CID: 1125982
• PubChem ID: 71699945
• Update Time: 2025-11-06

4-Chloro-1H-pyrazolo3,4-d-pyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• 1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile, 4-chloro-
• 4-Chloro-1H-pyrazolo[3,4-d]-pyrimidine-3-carbonitrile
• 4-chloro-2H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• 1h-pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-chloro-
• CS-0109546
• HDQMAUCEIIBYOL-UHFFFAOYSA-N
• F18740
• 1004991-91-6
• DTXSID40856604
• 4-chloro-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• SCHEMBL4725800
• 4-Chloro-1H-pyrazolo3,4-d-pyrimidine-3-carbonitrile

• Inchi： 1S/C6H2ClN5/c7-5-4-3(1-8)11-12-6(4)10-2-9-5/h2H,(H,9,10,11,12)
• InChI Key： HDQMAUCEIIBYOL-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C#N)NN=C2N=CN=1

Computed Properties

• Exact Mass: 179.00006
• Monoisotopic Mass: 178.9998728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• PSA: 72.9

Additional information on 4-Chloro-1H-pyrazolo3,4-d-pyrimidine-3-carbonitrile

4-Chloro-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile: A Comprehensive Overview

The compound 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile, with the CAS number 1004991-91-6, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural features and diverse biological activities. The molecule consists of a pyrazolo[3,4-d]pyrimidine core with a cyano group at position 3 and a chlorine substituent at position 4. These functional groups contribute to its intriguing chemical properties and potential applications in drug discovery and materials science.

The synthesis of 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile typically involves multi-step reactions, often starting from readily available precursors such as cyano-containing aromatic compounds. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various reaction conditions, including microwave-assisted synthesis and catalytic systems, to optimize the production process. These studies highlight the importance of understanding reaction mechanisms and optimizing synthetic routes to meet the demands of modern drug development.

One of the most promising aspects of 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile lies in its potential as a lead compound for therapeutic agents. Preclinical studies have demonstrated its ability to modulate key biological targets associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent research has shown that this compound exhibits potent inhibitory activity against specific kinases involved in cell proliferation and survival pathways. Such findings underscore its potential as a scaffold for developing novel anti-cancer agents.

In addition to its pharmacological applications, 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile has also been investigated for its role in materials science. The compound's rigid aromatic structure and electron-withdrawing groups make it an attractive candidate for use in organic electronics. Researchers have explored its properties in thin-film transistor devices and light-emitting diodes (LEDs), where it has shown promising performance in terms of charge transport and stability. These applications highlight the versatility of this compound beyond traditional pharmaceutical uses.

The structural features of 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile play a crucial role in its biological and electronic properties. The pyrazolo[3,4-d]pyrimidine core provides a rigid framework that facilitates interactions with biological targets or electronic devices. The cyano group at position 3 introduces electron-withdrawing effects, which can influence the compound's reactivity and solubility. Similarly, the chlorine substituent at position 4 enhances the molecule's stability and bioavailability while potentially modulating its pharmacokinetic properties.

Recent studies have also focused on the computational modeling of 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile's interactions with biological systems. Using advanced molecular docking techniques, researchers have identified key residues on target proteins that are critical for binding affinity. These insights have guided further optimization efforts to improve the compound's potency and selectivity. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

In conclusion, 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile represents a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make meaningful contributions to scientific progress.